N1-(2-chlorophenyl)-N2-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide
• InChI: InChI=1S/C20H25ClN2O3/c1-26-20(14-7-12-6-13(9-14)10-15(20)8-12)11-22-18(24)19(25)23-17-5-3-2-4-16(17)21/h2-5,12-15H,6-11H2,1H3,(H,22,24)(H,23,25)
• InChI Key: NCZNNEUULQFYDM-UHFFFAOYSA-N
• Canonical SMILES: COC1(C2CC3CC(C2)CC1C3)CNC(=O)C(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C20H25ClN2O3
• Molecular Weight: 376.9 g/mol
• CAS No.: 1797561-64-8

Description

N1-(2-chlorophenyl)-N2-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H25ClN2O3 and its molecular weight is 376.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodology

A novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, related to the target compound, has been developed through the Meinwald rearrangement sequence. This method is high yielding and provides a useful formula for anthranilic acid derivatives and oxalamides, indicating its potential in organic synthesis and pharmaceutical applications (Mamedov et al., 2016).

Anticancer and Antimicrobial Potential

Research on heterocyclic compounds incorporating oxazole, which bears some structural resemblance to the target compound, has shown promising anticancer and antimicrobial activities. These findings highlight the potential of structurally similar compounds in therapeutic applications (Katariya et al., 2021).

Reactivity and Chemical Stability

Studies on oxalamide-based carbenes, closely related to the compound , reveal interesting reactivity patterns with various compounds, leading to products like cyclopropanation products and selenides. Such reactivity studies are crucial for understanding the chemical behavior and potential applications of related compounds (Braun et al., 2012).

Copolymerization and Material Science

Research involving the copolymerization of N-aryl substituted itaconimides, structurally related to the target compound, demonstrates applications in material science. This area of research contributes to the development of new materials with unique thermal and structural properties (Chauhan & Choudhary, 2006).

Antitumor Activity of Organotin(IV) Complexes

The study of amino acetate functionalized Schiff base organotin(IV) complexes, which have structural elements in common with the target compound, has shown significant antitumor activity. This suggests the potential of similar compounds in the development of new anticancer drugs (Basu Baul et al., 2009).